3-methoxy-N-(2,2,2-trichloro-1-{[(2-pyridinylamino)carbonothioyl]amino}ethyl)benzamide

• IUPAC Name: 3-methoxy-N-[2,2,2-trichloro-1-(pyridin-2-ylcarbamothioylamino)ethyl]benzamide
• InChI: InChI=1S/C16H15Cl3N4O2S/c1-25-11-6-4-5-10(9-11)13(24)22-14(16(17,18)19)23-15(26)21-12-7-2-3-8-20-12/h2-9,14H,1H3,(H,22,24)(H2,20,21,23,26)
• InChI Key: ISYALRDAMSJYOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC=CC=N2
• Molecular Formula: C16H15Cl3N4O2S
• Molecular Weight: 433.7 g/mol

Description

3-methoxy-N-(2,2,2-trichloro-1-{[(2-pyridinylamino)carbonothioyl]amino}ethyl)benzamide is a useful research compound. Its molecular formula is C16H15Cl3N4O2S and its molecular weight is 433.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 431.998130 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Benzamide derivatives have been extensively studied for their antimicrobial properties. For instance, Patel et al. (2011) synthesized new pyridine derivatives demonstrating variable and modest activity against investigated strains of bacteria and fungi. This highlights the potential of benzamide derivatives in contributing to the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Characterization and Material Science

Yanagi et al. (2000) prepared and characterized two polymorphs of a related benzamide compound, showcasing the importance of structural analysis in understanding the physical properties of these compounds, which could be critical for their application in material science (Yanagi et al., 2000).

Drug Development and Receptor Binding Studies

Research on benzamides also extends into neuroleptic activity and receptor binding studies. Iwanami Sumio et al. (1981) explored benzamides for their potential neuroleptic (antipsychotic) activity, indicating the relevance of these compounds in developing new psychiatric medications (Iwanami Sumio et al., 1981).

Insect Management

Haynes (1987) administered substituted benzamides to adult boll weevils, studying their effects on progeny reduction and mortality. This suggests the application of benzamide derivatives in pest management strategies (Haynes, 1987).